Cas no 878085-04-2 (1-[4-methyl-2-(4-methyl-1-piperazinyl)-5-thiazolyl]-Ethanone)
878085-04-2 structure
Product Name:1-[4-methyl-2-(4-methyl-1-piperazinyl)-5-thiazolyl]-Ethanone
CAS No:878085-04-2
MF:C11H17N3OS
MW:239.33718085289
CID:1120265
PubChem ID:9111631
Update Time:2025-04-20
1-[4-methyl-2-(4-methyl-1-piperazinyl)-5-thiazolyl]-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-methyl-2-(4-methyl-1-piperazinyl)-5-thiazolyl]-Ethanone
- 1-[4-methyl-2-(4-methyl-1-piperazinyl)-1,3-thiazol-5-yl]ethanone
- 878085-04-2
- AKOS008947055
- Z48864508
- CS-0274733
- SCHEMBL6114067
- 1-(4-Methyl-2-(4-methylpiperazin-1-yl)thiazol-5-yl)ethan-1-one
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- Inchi: 1S/C11H17N3OS/c1-8-10(9(2)15)16-11(12-8)14-6-4-13(3)5-7-14/h4-7H2,1-3H3
- InChI Key: LMNATHWBVMREBU-UHFFFAOYSA-N
- SMILES: S1C(C(C)=O)=C(C)N=C1N1CCN(C)CC1
Computed Properties
- Exact Mass: 239.10923335g/mol
- Monoisotopic Mass: 239.10923335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 64.7Ų
1-[4-methyl-2-(4-methyl-1-piperazinyl)-5-thiazolyl]-Ethanone Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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